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Compound of Interest

Compound Name: Boc-nle-oh.dcha

Cat. No.: B613666 Get Quote

For laboratory professionals engaged in peptide synthesis and drug development, the safe

handling and disposal of chemical reagents such as N-α-tert-Butoxycarbonyl-L-norleucine

dicyclohexylammonium salt (Boc-Nle-OH.dcha) are critical for maintaining a secure working

environment and ensuring regulatory compliance. This document provides a comprehensive,

step-by-step guide to the proper disposal of Boc-Nle-OH.dcha, designed to be a vital resource

for researchers, scientists, and drug development professionals.

Key Chemical and Physical Properties
A thorough understanding of the properties of Boc-Nle-OH.dcha is fundamental to its safe

handling and disposal. The following table summarizes key quantitative data for this compound.

Property Value

CAS Number 21947-32-0[1][2][3]

Molecular Formula C₁₁H₂₁NO₄ · C₁₂H₂₃N[1][2]

Molecular Weight 412.61 g/mol [1][2]

Appearance White to slight yellow to beige powder[1]

Storage Class 11 - Combustible Solids

Storage Temperature 2-30°C[1]
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Immediate Safety and Handling Precautions
Before beginning any disposal procedures, it is imperative to wear the appropriate Personal

Protective Equipment (PPE). While specific hazard data for Boc-Nle-OH.dcha is not

extensively documented, its classification as a combustible solid necessitates careful handling

to mitigate any potential risks.

Personal Protective Equipment (PPE) and Safety Measures:

Eye Protection: Chemical safety goggles or glasses should be worn to prevent eye contact

with dust particles.

Hand Protection: Use chemical-resistant gloves, such as nitrile gloves, to avoid skin contact.

Respiratory Protection: In a well-ventilated area, such as a chemical fume hood, handle solid

Boc-Nle-OH.dcha to minimize inhalation risks. If dust generation is unavoidable, a NIOSH-

approved respirator is recommended.

Body Protection: A laboratory coat is essential to prevent contamination of personal clothing.

Hygiene: Always wash hands thoroughly after handling the chemical. Eating, drinking, or

smoking in the work area is strictly prohibited to prevent accidental ingestion.

Step-by-Step Disposal Protocol
The recommended method for the disposal of Boc-Nle-OH.dcha is through a licensed and

reputable chemical waste disposal company. This chemical should never be disposed of in

general waste or poured down the drain.

Waste Collection:

Solid Waste: Collect all solid waste containing Boc-Nle-OH.dcha, including any residual

product and contaminated consumables (e.g., weighing paper, gloves, and spatulas), in a

dedicated, leak-proof, and clearly labeled hazardous waste container.

Liquid Waste: If Boc-Nle-OH.dcha is in a solution, it should be collected in a sealed and

appropriately labeled container that is compatible with the solvent used.
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Labeling:

The waste container must be clearly labeled with the full chemical name, "Boc-Nle-
OH.dcha" or "N-α-tert-Butoxycarbonyl-L-norleucine dicyclohexylammonium salt," and any

institutional tracking numbers. Clearly indicate that it is chemical waste.

Segregation:

Do not mix Boc-Nle-OH.dcha waste with other waste streams unless explicitly permitted

by your institution's waste management guidelines. It should be segregated from

incompatible materials, particularly strong oxidizing agents.

Storage:

Store the sealed waste container in a cool, dry, and well-ventilated area designated for

chemical waste accumulation.

Arranging for Final Disposal:

Contact your institution's Environmental Health and Safety (EHS) office or their designated

licensed chemical waste disposal contractor to arrange for the pickup of the hazardous

waste container. The final disposal method will likely be incineration at a permitted facility

to ensure the complete destruction of the compound.

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of Boc-Nle-
OH.dcha waste.
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Start: Boc-Nle-OH.dcha Waste Generated
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(Goggles, Gloves, Lab Coat)
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contaminated materials in a
labeled, sealed container.

Solid

Collect liquid waste in a
compatible, labeled,

sealed container.

Liquid

Store sealed waste container
in a designated, cool, dry,
and well-ventilated area.

Contact EHS or licensed
waste disposal contractor

for pickup.

End: Proper Disposal via
Incineration

Click to download full resolution via product page

Caption: Logical workflow for the proper disposal of Boc-Nle-OH.dcha waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.ottokemi.com/research-essentials-chemicals/b-3091.aspx
https://www.ottokemi.com/research-essentials-chemicals/b-3091.aspx
https://www.peptide.com/product/boc-nle-oh-dcha-21947-32-0/
https://www.2abiotech.net/show_product.html?pro_id=151707
https://www.benchchem.com/product/b613666#boc-nle-oh-dcha-proper-disposal-procedures
https://www.benchchem.com/product/b613666#boc-nle-oh-dcha-proper-disposal-procedures
https://www.benchchem.com/product/b613666#boc-nle-oh-dcha-proper-disposal-procedures
https://www.benchchem.com/product/b613666#boc-nle-oh-dcha-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b613666?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b613666?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

